Thiourea, 3-thienyl-

• IUPAC Name: thiophen-3-ylthiourea
• InChI: InChI=1S/C5H6N2S2/c6-5(8)7-4-1-2-9-3-4/h1-3H,(H3,6,7,8)
• InChI Key: QUUCKKYYXIGURD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1NC(=S)N
• Molecular Formula: C5H6N2S2
• DSSTOX Substance ID: DTXSID50493024
• Molecular Weight: 158.2 g/mol
• CAS No.: 61528-52-7

Description

Thiourea, 3-thienyl- is a compound that contains a thiourea moiety. Thiourea is an organosulfur compound that is structurally similar to urea, except that the oxygen atom is replaced by a sulfur atom. Thiourea and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiourea can be produced from ammonium thiocyanate, but more commonly it is manufactured by the reaction of hydrogen sulfide with calcium cyanamide in the presence of carbon dioxide. The synthesis of thiophene derivatives often involves heterocyclization of various substrates.

Molecular Structure Analysis

Thiourea is a planar molecule. The C=S bond distance is 1.71 Å. The C-N distances average 1.33 Å. The nature of the molecular interactions between the water and thiourea through hydrogen bonding has been investigated using RDG and AIM methods.

Chemical Reactions Analysis

Thiourea is a reagent in organic synthesis. It plays an important role in the construction of heterocycles. The catalyst L10 activates nitroolefin enoates through H-bonding activation, and its tertiary amino moiety activates the nucleophilic thiols, forming an intermediate which undergo the intermolecular thia-Michael addition.

Physical And Chemical Properties Analysis

Thiourea is a white solid with a molar mass of 76.12 g·mol −1. It has a density of 1.405 g/mL and a melting point of 182 °C (360 °F; 455 K). It is soluble in water at 142 g/L (25 °C).

Scientific Research Applications

Thiourea, 3-thienyl- has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is in the development of new drugs for the treatment of various diseases, including cancer and infectious diseases. This compound has also been investigated for its potential as a catalyst in organic synthesis reactions, such as the synthesis of heterocyclic compounds.

Mechanism of Action

Target of Action

• Tyrosinase plays a crucial role in converting l-tyrosine to l-dopa, which further integrates with l-dopaquinone, ultimately controlling melanogenesis .

Mode of Action

• Interestingly, PTTU does not affect tyrosinase mRNA expression .

Biochemical Pathways

• The microphthalmia-associated transcription factor (MITF) regulates enzyme expression .

Pharmacokinetics

• Its impact on bioavailability depends on factors like absorption, distribution, metabolism, and excretion (ADME) .

Result of Action

• PTTU could serve as a depigmentation agent for hyperpigmentation disorders .

Advantages and Limitations for Lab Experiments

Thiourea, 3-thienyl- has several advantages for use in lab experiments, including its high purity and relative ease of synthesis. However, it also has some limitations, such as its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for research on thiourea, 3-thienyl-. One area of research is in the development of new drugs for the treatment of cancer and other diseases. Another potential application is in the development of new catalysts for organic synthesis reactions. Additionally, further research is needed to fully understand the mechanism of action of thiourea, 3-thienyl- and its potential applications in various scientific fields.
Conclusion
In conclusion, thiourea, 3-thienyl- is a promising compound with a range of potential applications in various scientific fields. Its unique properties and mechanism of action make it a promising candidate for the development of new drugs and catalysts. Further research is needed to fully understand its potential and limitations, as well as to explore new applications and future directions for this compound.

Safety and Hazards

Thiourea is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, may cause cancer, and is suspected of damaging the unborn child. It is also toxic to aquatic life with long-lasting effects.

Biochemical Analysis

Cellular Effects

Thiourea, 3-thienyl-: has been shown to have significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . The exact mechanisms through which it exerts these effects are still being explored.

Molecular Mechanism

At the molecular level, Thiourea, 3-thienyl- exerts its effects through various mechanisms. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Thiourea, 3-thienyl- can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of Thiourea, 3-thienyl- can vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

Thiourea, 3-thienyl-: is involved in various metabolic pathways. It interacts with several enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .

Transport and Distribution

Thiourea, 3-thienyl-: is transported and distributed within cells and tissues in ways that are still being explored. This could include interactions with transporters or binding proteins, as well as effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of Thiourea, 3-thienyl- and its effects on activity or function are areas of active research. This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .